Cas no 899725-70-3 (N-(2-methoxyphenyl)-2-{7-methyl-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide)

• Product Name: N-(2-methoxyphenyl)-2-{7-methyl-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide
• CAS No: 899725-70-3
• MF: C₂₆H₂₅N₃O₃
• MW: 427.495006322861
• CID: 5440115
• Update Time: 2025-05-17

N-(2-methoxyphenyl)-2-{7-methyl-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(anilinomethyl)-7-methyl-2-oxoquinolin-1-yl]-N-(2-methoxyphenyl)acetamide
• N-(2-methoxyphenyl)-2-{7-methyl-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide

• Inchi： 1S/C26H25N3O3/c1-18-12-13-19-15-20(16-27-21-8-4-3-5-9-21)26(31)29(23(19)14-18)17-25(30)28-22-10-6-7-11-24(22)32-2/h3-15,27H,16-17H2,1-2H3,(H,28,30)
• InChI Key： ATEARGBZIUFCGF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CN1C2=C(C=CC(C)=C2)C=C(CNC2=CC=CC=C2)C1=O

Additional information on N-(2-methoxyphenyl)-2-{7-methyl-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide

Recent Advances in the Study of N-(2-methoxyphenyl)-2-{7-methyl-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide (CAS: 899725-70-3)

In recent years, the compound N-(2-methoxyphenyl)-2-{7-methyl-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide (CAS: 899725-70-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinoline scaffold and acetamide moiety, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(2-methoxyphenyl)-2-{7-methyl-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including condensation and amidation, to achieve the desired product. Advanced spectroscopic techniques such as NMR and mass spectrometry have been utilized to confirm the structural integrity of the compound. These synthetic improvements are crucial for scaling up production and facilitating further pharmacological evaluations.

Mechanistic studies have revealed that this compound exhibits its biological activity through multiple pathways. In cancer research, it has been shown to inhibit key signaling molecules involved in cell proliferation and survival, such as PI3K/AKT and MAPK pathways. Additionally, its anti-inflammatory properties are attributed to the modulation of cytokine production and NF-κB signaling. These findings suggest that N-(2-methoxyphenyl)-2-{7-methyl-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide could serve as a multi-targeted therapeutic agent, addressing complex diseases with heterogeneous etiologies.

Recent in vitro and in vivo studies have further validated the therapeutic potential of this compound. For instance, in murine models of inflammation, administration of the compound significantly reduced edema and inflammatory markers. Similarly, in cancer cell lines, it demonstrated potent cytotoxic effects with minimal toxicity to normal cells, indicating a favorable therapeutic index. These preclinical results underscore the need for further investigation into its pharmacokinetics and safety profile to pave the way for clinical trials.

Despite these promising findings, challenges remain in the development of N-(2-methoxyphenyl)-2-{7-methyl-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide as a drug candidate. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through structural modifications or formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical benefits.

In conclusion, N-(2-methoxyphenyl)-2-{7-methyl-2-oxo-3-(phenylamino)methyl-1,2-dihydroquinolin-1-yl}acetamide represents a promising candidate for further drug development. Its diverse biological activities and relatively low toxicity profile make it an attractive target for researchers in the chemical biology and pharmaceutical fields. Continued exploration of its mechanisms and optimization of its physicochemical properties will be critical in realizing its full therapeutic potential.